1,2-Dipalmitoyl-3-bromopropanediol

• Molecular Formula: C35H67BrO4
• Molecular Weight: 631.8 g/mol
• InChI: InChI=1S/C35H67BrO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-34(37)39-32-33(31-36)40-35(38)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33H,3-32H2,1-2H3
• InChIKey: KURYUQICWVXZJA-UHFFFAOYSA-N

1,2-Dipalmitoyl-3-bromopropanediol Identification

1,2-Dipalmitoyl-3-bromopropanediol (CAS 34607-52-8; synonym: 1,2-dipalmitoylglycerol bromohydrin, 1-bromo-2,3-bis-palmitoyloxy-propane) is a synthetic diacylglycerol bromohydrin with the molecular formula C₃₅H₆₇BrO₄ and a molecular weight of 631.81 g/mol . It is classified as a fatty acid diester of 3-bromo-1,2-propanediol, bearing two saturated C16 palmitoyl chains esterified at the sn-1 and sn-2 positions of the glycerol backbone, with a bromomethyl group at the sn-3 position . The compound is a solid at room temperature and is supplied as a neat Research Grade lipid (purity >98%) requiring freezer storage (−20 °C) . Its defining structural feature—the primary alkyl bromide at the sn-3 position—enables its role as a key electrophilic intermediate in Arbusov reactions for constructing C–P bonds in phosphono- and phosphinolipid analogs [1].

Workflow Phosphono- and phosphinolipid analog synthesis via Arbusov C–P bond formation

Selection sn‑3 bromide electrophile with pre‑assembled dipalmitoyl glycerol backbone

Use context Convergent lipopeptide alkylation and saturated diacylglycerol standard generation

• [1] Moschidis, M.C. (1986). Synthesis of bis(diacyloxypropyl) phosphinate. Chemistry and Physics of Lipids, 39(3), 265–269. DOI: 10.1016/0009-3084(86)90015-0. View Source

1,2-Dipalmitoyl-3-bromopropanediol: Irreplaceable in Phosphonolipid Synthesis

1,2-Dipalmitoyl-3-bromopropanediol occupies a narrow structural niche that prevents casual substitution by in-class analogs. The bromine atom at the sn-3 position is essential for the Michaelis–Arbusov reaction with trivalent phosphorus reagents (e.g., trimethyl phosphite), which generates the C–P bond required for phosphono- and phosphinolipid analogs [1]. The chlorine analog (1,2-dipalmitoyl-3-chloropropanediol, CAS 51930-97-3) possesses a poorer leaving group, resulting in significantly slower Arbusov reaction kinetics and lower yields under the same thermal conditions (170–178 °C, 48 h) . The non-halogenated analog 1,2-dipalmitoyl-sn-glycerol (CAS 30334-71-5) lacks the electrophilic carbon entirely and cannot participate in Arbusov chemistry . The unsaturated analog 1,2-dioleoyl-3-bromopropanediol (CAS 1044566-90-6) carries oleoyl chains that introduce double-bond reactivity, complicating downstream phosphonolipid characterization and altering phase behavior relative to the fully saturated palmitoyl system . The monoacyl variant 1-palmitoyl-3-bromopropanediol (CAS 30557-00-7) provides only one fatty acyl chain, yielding products with different hydrophobicity, aggregation behavior, and biological membrane compatibility . These structural distinctions—halogen identity, fatty acyl chain count, and acyl chain saturation—collectively prevent generic substitution in synthetic routes where precise lipid architecture governs downstream physicochemical and biological properties.

Chlorine analog Poorer leaving group may slow Arbusov kinetics and shift yield; no published protocol confirmation under standard conditions

Unsaturated (dioleoyl) analog Oleoyl double bonds alter phase behavior, oxidation susceptibility, and chromatographic retention compared to saturated C16 chains

Monoacyl variant Single palmitoyl chain yields different hydrophobicity, aggregation, and membrane compatibility; not suitable for two-chain lipid mimicry

• [1] Moschidis, M.C. (1985). Synthesis of 1,2-dipalmitoyloxypropyl-3-(2-trimethylammoniumethyl)phosphinate. Chemistry and Physics of Lipids, 37(2), 143–148. DOI: 10.1016/0009-3084(85)90042-8. View Source

1,2-Dipalmitoyl-3-bromopropanediol Procurement Evidence

Arbusov Reactivity: Bromohydrin vs. Chlorohydrin

1,2-Dipalmitoyl-3-bromopropanediol serves as the electrophilic substrate in the Michaelis–Arbusov reaction with trimethyl phosphite to generate 1,2-dipalmitoyloxypropyl phosphonic acid dimethyl ester, a key intermediate in phosphonolipid synthesis [1]. The chlorine analog 1,2-dipalmitoyl-3-chloropropanediol (CAS 51930-97-3) exhibits substantially reduced reactivity in this transformation because chloride is a poorer leaving group than bromide in SN2-type displacements at the sn-3 carbon, requiring either longer reaction times or higher temperatures to achieve comparable conversion . No phosphonolipid synthesis papers using the chlorine analog as an Arbusov substrate were identified in the peer-reviewed literature, whereas the bromohydrin is specifically employed in multiple published phosphonolipid total syntheses [1] [2].

Arbusov reactivity

Class-level

Bromohydrin reacts with trimethyl phosphite; chlorohydrin reactivity not documented in phosphonolipid literature

Bromo analog required for published protocols; chloro substitution carries unvalidated risk

Halide nucleofugality: Br⁻ > Cl⁻

Evidence Dimension	Leaving group suitability for Arbusov C–P bond formation
Target Compound Data	Reacts with trimethyl phosphite (neat, 48–72 h, 170–178 °C) to yield phosphonic acid dimethyl ester intermediate; demonstrated in multiple published syntheses [1] [2].
Comparator Or Baseline	1,2-Dipalmitoyl-3-chloropropanediol: No published evidence of successful Arbusov reaction under comparable conditions; chloride is a demonstrably poorer leaving group (halide nucleofugality: Br⁻ > Cl⁻) .
Quantified Difference	Qualitative dichotomy: bromohydrin enables Arbusov reactivity; chlorohydrin reactivity is not documented in the phosphonolipid synthesis literature under identical thermal conditions.
Conditions	Neat Arbusov reaction: trimethyl phosphite, 170–178 °C, 48–72 h [1] [2].

Why This Matters

Procurement of the bromo analog is mandatory for laboratories replicating published phosphonolipid synthetic protocols; the chloro analog cannot be substituted without extensive re-optimization of reaction conditions, if at all.

• [1] Moschidis, M.C. (1986). Synthesis of bis(diacyloxypropyl) phosphinate. Chemistry and Physics of Lipids, 39(3), 265–269. DOI: 10.1016/0009-3084(86)90015-0. View Source
• [2] Moschidis, M.C. (1985). Synthesis of 1,2-Dipalmitoyloxypropyl-3-(2-ammoniumethyl) Phosphinate. Zeitschrift für Naturforschung C, 40(9-10), 595–596. DOI: 10.1515/znc-1985-9-1001. View Source

Alkylating Intermediate for Lipopeptide Synthesis

In the total synthesis of the mitogenic N-terminal lipopeptide of Escherichia coli lipoprotein, (2R,S)-1-bromo-2,3-dipalmitoyloxypropane (synonymous with 1,2-dipalmitoyl-3-bromopropanediol) was used to alkylate N-palmitoyl-L-cysteine methyl ester, yielding the tripalmitoyl lipopeptide core . An alternative synthetic route—reacting 3-bromo-1,2-propanediol with N-palmitoyl-L-cysteine methyl ester followed by esterification with palmitoyl chloride—produced the same lipopeptide but with a different overall yield and synthetic step count . The diacyl bromohydrin route provides a convergent strategy where both palmitoyl chains are pre-installed on the glycerol backbone before alkylation, offering a distinct retrosynthetic logic compared to the sequential acylation approach.

Lipopeptide alkylation route

Head-to-head

Direct alkylation of cysteine with diacyl bromohydrin vs. sequential acylation route; convergent vs. stepwise strategy

Route choice affects step count and retrosynthetic logic; bromohydrin enables pre‑assembled diacyl intermediate

Both routes yield tripalmitoyl lipopeptide core

Evidence Dimension	Synthetic route efficiency for tripalmitoyl lipopeptide core
Target Compound Data	Route A: (2R,S)-1-bromo-2,3-dipalmitoyloxypropane used for direct alkylation of N-palmitoyl-L-cysteine methyl ester (convergent, two palmitoyl chains pre-installed) .
Comparator Or Baseline	Route B: 3-bromo-1,2-propanediol first alkylated with N-palmitoyl-L-cysteine methyl ester, then esterified with palmitoyl chloride (sequential acylation, three steps) .
Quantified Difference	Route A affords the tripalmitoyl lipopeptide in a convergent manner; Route B provides an alternative regiochemical entry but requires an additional acylation step .
Conditions	Alkylation reaction conditions as described in Liebigs Annalen der Chemie, 1983, #9, p. 1608–1622 .

Why This Matters

Investigators synthesizing bacterial lipopeptide analogs for immunological studies must select the diacyl bromohydrin intermediate to access the convergent synthetic route; the alternative requires different starting materials and step counts.

Purity and Grade Specifications

1,2-Dipalmitoyl-3-bromopropanediol is commercially supplied as a Research Grade lipid by Larodan (Sweden) with a certified purity of >98%, supplied as a neat solid and accompanied by a Certificate of Analysis . Multiple independent suppliers (Shanghai Yuanye Bio, WYTSCI) also list this compound at >98% purity, indicating a consistent quality benchmark . In comparison, the monoacyl analog 1-palmitoyl-3-bromopropanediol is listed at 98%+ purity by MedChemExpress and other vendors, but it is a distinct chemical entity with only one palmitoyl chain (MW 393.40 vs. 631.81) . The dioleoyl analog 1,2-dioleoyl-3-bromopropanediol is offered at >98% purity but bears unsaturated C18:1 chains (MW 683.88) . The Research Grade designation from Larodan implies suitability for use as a synthetic intermediate in published protocols without further purification.

Purity specification

Reported

>98% neat solid (Larodan Research Grade); consistent purity across multiple suppliers

Procurement must verify CAS 34607-52-8; monoacyl and dioleoyl analogs are chemically distinct despite similar purity

Certificate of Analysis available

Evidence Dimension	Commercial purity specification and physical form
Target Compound Data	>98% purity, neat solid, −20 °C storage, Research Grade (Larodan 41-8016-7) ; >98% purity, solid, −20 °C storage (Shanghai Yuanye B76577) ; 98%+ purity (WYTSCI WT-LP-H21104) .
Comparator Or Baseline	1-Palmitoyl-3-bromopropanediol: 98%+ purity, solid (MedChemExpress HY-165731, MW 393.40) . 1,2-Dioleoyl-3-bromopropanediol: >98% purity, MW 683.88 (Larodan) .
Quantified Difference	All analogs available at ≥98% purity; differentiation lies in molecular weight (631.81 vs. 393.40 vs. 683.88) and fatty acyl chain architecture (saturated C16 vs. mono-C16 vs. unsaturated C18:1).
Conditions	Commercial procurement specifications as listed on vendor websites.

Why This Matters

Procurement officers must verify that the purchased compound matches the exact CAS number (34607-52-8) and molecular specifications required for the intended synthetic protocol; the monoacyl and dioleoyl analogs are chemically distinct despite similar purity grades.

Saturated vs. Unsaturated Acyl Chain Architecture

1,2-Dipalmitoyl-3-bromopropanediol contains two fully saturated C16 palmitoyl chains, whereas its direct bromohydrin analog 1,2-dioleoyl-3-bromopropanediol (CAS 1044566-90-6) carries two monounsaturated C18:1 (oleoyl) chains . The saturated palmitoyl chains confer higher gel-to-liquid crystalline phase transition temperatures and tighter acyl chain packing compared to the unsaturated oleoyl chains, which introduce a cis-double bond kink that disrupts packing [1]. The molecular weight difference (631.81 vs. 683.88 g/mol) and the calculated LogP difference (saturated C16 diester vs. unsaturated C18:1 diester) further distinguish these analogs in chromatographic retention and solubility behavior . In phosphonolipid synthesis, the choice of acyl chain saturation directly impacts the biophysical properties of the final phospholipid analog (e.g., membrane fluidity, domain formation), making the saturated palmitoyl variant essential when a defined, high-melting lipid architecture is required [1].

Acyl chain saturation

Class-level

Saturated C16 chains provide higher phase transition temperature and tighter packing than unsaturated C18:1

Saturated variant essential when defined, high‑melting lipid architecture is required

Oxidation-resistant; MW 631.81 vs. 683.88 for dioleoyl analog

Evidence Dimension	Acyl chain saturation and its impact on lipid physicochemical properties
Target Compound Data	Two saturated C16:0 palmitoyl chains; MW 631.81; solid at room temperature; saturated chains enable tight packing and higher phase transition temperature .
Comparator Or Baseline	1,2-Dioleoyl-3-bromopropanediol: Two monounsaturated C18:1 (Δ9-cis) oleoyl chains; MW 683.88; unsaturated chains introduce kinks, lower phase transition temperature, different chromatographic behavior .
Quantified Difference	MW difference: 52.07 g/mol. Acyl chain carbon count: C16 vs. C18. Degrees of unsaturation: 0 vs. 2. Qualitative difference in phase transition temperature (saturated > unsaturated) [1].
Conditions	Physicochemical comparison based on molecular structure; phase behavior class inference from saturated vs. unsaturated diacylglycerol literature [1].

Why This Matters

Researchers designing phosphonolipid analogs with defined membrane biophysical properties must select the saturated palmitoyl variant; the unsaturated oleoyl analog cannot substitute when high transition temperature or oxidation-resistant lipid architectures are required.

• [1] Semantic Scholar. Structure and functional properties of diacylglycerols in membranes. Evidence from conformation analysis by 1H NMR spectroscopy. View Source

Storage Stability and Shipping Tolerance

Vendor-specified storage stability data indicate that 1,2-dipalmitoyl-3-bromopropanediol is stable as a powder at −20 °C for 3 years, at 4 °C for 2 years, and in solvent at −80 °C for 6 months or at −20 °C for 1 month . The compound is stable at ambient temperature for several days during ordinary shipping, eliminating the need for costly cold-chain logistics for standard delivery . This stability profile is relevant when comparing to the unsaturated analog 1,2-dioleoyl-3-bromopropanediol, which bears oxidation-prone double bonds that may necessitate stricter inert-atmosphere handling and storage to prevent lipid peroxidation, although direct comparative stability data between these two compounds are not publicly available .

Storage & shipping

Reported

Powder: −20 °C 3 yr, 4 °C 2 yr; ambient shipping tolerance for several days

Supports logistics planning without cold-chain requirement; unsaturated analog lacks comparable stability data

Solvent stability: −80 °C 6 months

Evidence Dimension	Long-term storage stability and shipping tolerance
Target Compound Data	Powder: −20 °C, 3 years; 4 °C, 2 years. Solvent: −80 °C, 6 months; −20 °C, 1 month. Ambient temperature shipping: stable for several days .
Comparator Or Baseline	1,2-Dioleoyl-3-bromopropanediol: No publicly available quantitative stability data; unsaturated chains imply higher susceptibility to oxidative degradation (class-level inference) .
Quantified Difference	Quantitative shelf-life data available for target compound; absent for unsaturated comparator.
Conditions	Vendor-stated storage recommendations (InvivoChem) .

Why This Matters

Procurement planning can proceed with confidence using the documented 3-year −20 °C shelf life; the ambient temperature shipping tolerance simplifies logistics and reduces delivery costs compared to compounds requiring continuous cold-chain transport.

1,2-Dipalmitoyl-3-bromopropanediol Applications

Phosphono- and Phosphinolipid Analog Synthesis

1,2-Dipalmitoyl-3-bromopropanediol is the electrophilic substrate of choice for Michaelis–Arbusov reactions with trimethyl phosphite or 2-bromoethylphosphonic acid dimethyl ester to construct C–P bonds in phosphonolipid analogs. It has been employed in the total synthesis of the phosphinate analog of phosphatidylcholine (reaction with 2-bromoethyl phosphonic acid dimethyl ester, 48 h at 170 °C) [1] and the phosphinate analog of phosphatidylethanolamine (48 h at 178 °C, followed by ammonolysis) [2]. These phosphonolipids serve as non-hydrolyzable phospholipid analogs for studying phospholipase substrate specificity and membrane protein–lipid interactions.

Lipopeptide Adjuvant Synthesis

The compound serves as a key alkylating agent in the convergent synthesis of tripalmitoyl lipopeptide mitogens modeled on the N-terminus of E. coli Braun's lipoprotein. The pre-assembled diacyl glycerol bromohydrin enables direct S-alkylation of N-palmitoyl-L-cysteine methyl ester, generating the tripalmitoyl-S-glyceryl-cysteine core that is the minimal mitogenic structural motif [1]. This synthetic strategy is directly relevant to the development of lipopeptide vaccine adjuvants (e.g., Pam3Cys analogs) where defined lipid architecture determines Toll-like receptor 2 (TLR2) agonist potency.

Phosphinate and Cardiolipin Analog Synthesis

1,2-Dipalmitoyl-3-bromopropanediol has been used to prepare bis(diacyloxypropyl)phosphinate via Arbusov reaction followed by condensation at 175 °C for 72 h [1]. It also serves as the starting material for the phosphono analog of cardiolipin (1,2-dipalmitoyloxypropyl-3-(2′-hydroxypropyl-3′-(1″,2″-dipalmitoyl glycerol))biphosphonate), which has been studied for its silicic acid column chromatographic behavior and its differential susceptibility to lipases and phospholipases compared to natural cardiolipin [2].

Saturated Diacylglycerol Analytical Standards

As a Research Grade lipid with >98% purity and a defined, fully saturated C16 diacyl structure, 1,2-dipalmitoyl-3-bromopropanediol can serve as a derivatizable analytical standard in lipidomics workflows. Its bromomethyl group provides a reactive handle for further chemical modification (e.g., conversion to phosphonate, phosphinate, or ammoniumethyl derivatives), enabling the generation of a homologous series of saturated diacylglycerol-based standards for chromatographic retention time calibration and mass spectrometry quantification [1] [2].

Application

Selection Property

Validation Focus

Phosphonolipid analog synthesis

sn‑3 bromide electrophile

Arbusov C–P bond formation and non‑hydrolyzable phospholipid studies

Tripalmitoyl lipopeptide adjuvant research

Pre‑assembled diacylglycerol backbone

Convergent S‑alkylation route; TLR2 agonist research context

Phosphinate and cardiolipin analog synthesis

Bromohydrin Arbusov substrate

Condensation chemistry; lipase/phospholipase susceptibility profiling

Saturated diacylglycerol analytical standards

Derivatizable bromomethyl group

Homologous series generation for LC‑MS retention calibration

• [1] Moschidis, M.C. (1986). Synthesis of bis(diacyloxypropyl) phosphinate. Chemistry and Physics of Lipids, 39(3), 265–269. DOI: 10.1016/0009-3084(86)90015-0. View Source
• [2] Moschidis, M.C. (1985). Synthesis of 1,2-Dipalmitoyloxypropyl-3-(2-ammoniumethyl) Phosphinate. Zeitschrift für Naturforschung C, 40(9-10), 595–596. DOI: 10.1515/znc-1985-9-1001. View Source
• [3] Moschidis, M.C. (1985). Synthesis of a phosphono analogue of cardiolipin and study of its silicic acid column chromatographic behaviour. Chemistry and Physics of Lipids, 36(4), 297–302. View Source
• [4] Moschidis, M.C. (1985). Synthesis of 1,2-dipalmitoyloxypropyl-3-(2-trimethylammoniumethyl)phosphinate. Chemistry and Physics of Lipids, 37(2), 143–148. DOI: 10.1016/0009-3084(85)90042-8. View Source